Cas no 946214-82-0 ((3-fluorophenyl)methyl 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: (3-fluorophenyl)methyl 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 946214-82-0
• MF: C₁₈H₁₆FN₃O₂
• MW: 325.336947441101
• CID: 5443097
• Update Time: 2025-11-01

(3-fluorophenyl)methyl 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ZAFRLRUVGNTDPT-UHFFFAOYSA-N
• (3-fluorophenyl)methyl 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C18H16FN3O2/c1-12-6-8-16(9-7-12)22-13(2)17(20-21-22)18(23)24-11-14-4-3-5-15(19)10-14/h3-10H,11H2,1-2H3
• InChI Key： ZAFRLRUVGNTDPT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(C)=C(C(OCC2=CC=CC(F)=C2)=O)N=N1

Additional information on (3-fluorophenyl)methyl 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylate

Introduction to (3-fluorophenyl)methyl 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 946214-82-0)

(3-fluorophenyl)methyl 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylate) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946214-82-0, represents a class of molecules that are being extensively studied for their potential therapeutic applications. The structural complexity of this compound, characterized by a triazole core and fluoro-substituted aromatic rings, makes it a subject of interest for researchers exploring novel drug candidates.

The significance of this compound lies in its unique chemical structure, which combines a triazole ring with fluoro and methyl substituents on the aromatic rings. The presence of the triazole moiety is particularly noteworthy, as triazoles have been widely recognized for their biological activity and are found in numerous FDA-approved drugs. The fluoro substituent, specifically at the 3-position of the phenyl ring, is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

In recent years, there has been a surge in research focused on developing new therapeutic agents that target various diseases, including cancer and infectious diseases. The compound (3-fluorophenyl)methyl 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylate has been identified as a promising candidate in this regard. Its molecular structure suggests potential interactions with biological targets such as kinases and other enzymes involved in disease pathways. This has led to its investigation as a lead compound in several drug discovery programs.

One of the most compelling aspects of this compound is its potential to act as a scaffold for further chemical modification. The triazole ring provides a versatile platform for derivatization, allowing researchers to explore different analogs with tailored biological activities. For instance, modifications at the 5-position of the triazole ring or at the methyl groups on the aromatic rings could lead to compounds with enhanced efficacy or selectivity. This flexibility makes (3-fluorophenyl)methyl 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylate an attractive starting point for medicinal chemists.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into aromatic rings is particularly challenging due to their high reactivity and sensitivity to various conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms efficiently into complex molecular frameworks. This has enabled the preparation of (3-fluorophenyl)methyl 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylate with high purity and yield.

In terms of biological activity, preliminary studies have shown that this compound exhibits interesting properties that warrant further investigation. For example, it has been observed to inhibit certain enzymatic activities relevant to cancer progression. The mechanism by which it exerts its effects is still under exploration, but initial data suggest that it may interfere with key signaling pathways involved in cell proliferation and survival. These findings have prompted researchers to delve deeper into understanding its pharmacological profile.

The use of computational methods has also played a crucial role in studying this compound. Molecular modeling techniques can provide insights into how (3-fluorophenyl)methyl 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylate interacts with biological targets at the atomic level. These simulations can help predict binding affinities and identify potential binding sites on proteins. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and optimize lead compounds like this one for better therapeutic outcomes.

The field of medicinal chemistry is continuously evolving with new technologies and methodologies emerging at a rapid pace. The study of compounds like (3-fluorophenyl)methyl 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylate exemplifies how interdisciplinary approaches can lead to significant advancements in drug development. By combining synthetic chemistry with biological assays and computational modeling, scientists are able to explore complex molecular structures and uncover new therapeutic agents that address unmet medical needs.

Looking ahead, the future prospects for (3-fluorophenyl)methyl 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylate are promising. As more data becomes available on its biological activity and pharmacokinetic properties, it will be possible to refine its structure for optimal therapeutic efficacy. Additionally, exploring its potential in combination therapies could open up new avenues for treating complex diseases such as cancer and inflammation-related disorders.

In conclusion,(3-fluorophenyl)methyl 5-methyl-1-(4-methylphenyl) -1H-1,2,3-triazole-4-carboxylate) (CAS No.946214-82-0) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Further research is warranted to fully elucidate its therapeutic potential and develop novel drug candidates based on this scaffold.